Cas no 198268-93-8 (Methyl 2-hydroxy-3-bromo-isonicotinate)

• Product Name: Methyl 2-hydroxy-3-bromo-isonicotinate
• CAS No: 198268-93-8
• MF: C₇H₆BrNO₃
• MW: 232.0314412117
• CID: 1080186
• PubChem ID: 46311218
• Update Time: 2025-04-20

Methyl 2-hydroxy-3-bromo-isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-hydroxy-3-bromo-isonicotinate
• Methyl 3-bromo-2-oxo-1,2-dihydropyridine-4-carboxylate
• DB-297862
• methyl 3-bromo-2-hydroxypyridine-4-carboxylate
• 198268-93-8

• Inchi： 1S/C7H6BrNO3/c1-12-7(11)4-2-3-9-6(10)5(4)8/h2-3H,1H3,(H,9,10)
• InChI Key： NUGJXRCCYCGPTE-UHFFFAOYSA-N
• SMILES： BrC1C(NC=CC=1C(=O)OC)=O

Computed Properties

• Exact Mass: 230.953
• Monoisotopic Mass: 230.953
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4A^2
• XLogP3: 0.7